Cas no 2171807-01-3 (4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid)

4'-Amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid is a structurally unique spirocyclic compound featuring a fused cyclopropane-naphthalene core. Its key advantages include a rigid spirocyclic framework, which enhances stereochemical stability, and the presence of both amino and carboxylic acid functional groups, enabling versatile derivatization for applications in medicinal chemistry and material science. The methyl substitution at the 5'-position further modulates electronic and steric properties, making it a valuable intermediate for the synthesis of complex molecules. This compound’s well-defined conformation and bifunctional reactivity make it suitable for targeted drug design and as a building block in asymmetric synthesis.
4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid structure
2171807-01-3 structure
Product Name:4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid
CAS No:2171807-01-3
MF:C14H17NO2
MW:231.290283918381
CID:6186225
PubChem ID:165526261
Update Time:2025-06-22

4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid
    • EN300-1458126
    • 4'-amino-5'-methyl-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-7'-carboxylic acid
    • 2171807-01-3
    • Inchi: 1S/C14H17NO2/c1-8-6-9(13(16)17)7-10-12(8)11(15)2-3-14(10)4-5-14/h6-7,11H,2-5,15H2,1H3,(H,16,17)
    • InChI Key: BBCDHWPOBBEPOE-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C)C2C(CCC3(C=2C=1)CC3)N)=O

Computed Properties

  • Exact Mass: 231.125928785g/mol
  • Monoisotopic Mass: 231.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 63.3Ų

4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid Pricemore >>

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4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid Related Literature

Additional information on 4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid

Comprehensive Overview of 4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid (CAS No. 2171807-01-3)

The compound 4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid (CAS No. 2171807-01-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate spirocyclopropane core and naphthalene backbone make it a promising candidate for drug discovery, particularly in the development of novel therapeutics targeting inflammation and metabolic disorders. Researchers are increasingly exploring its potential as a small-molecule modulator due to its ability to interact with specific biological pathways.

In recent years, the demand for spirocyclic compounds like this one has surged, driven by their enhanced stability and bioavailability compared to traditional linear structures. The presence of both amino and carboxylic acid functional groups in CAS 2171807-01-3 allows for versatile chemical modifications, making it a valuable intermediate in synthetic chemistry. This adaptability aligns with the growing trend of fragment-based drug design, where researchers prioritize modular building blocks for tailored therapeutic effects.

One of the most searched questions in the field is: "What are the applications of spirocyclic compounds in modern medicine?" This compound exemplifies their utility, as its 3',4'-dihydro-2'H-naphthalene moiety is known to exhibit selective binding affinity for enzymes involved in oxidative stress regulation. Such properties are critical in addressing contemporary health challenges like aging-related diseases and chronic inflammation, topics frequently discussed in biomedical forums and academic publications.

From a synthetic perspective, the spirocyclopropane-1,1'-naphthalene scaffold offers steric constraints that can improve drug specificity—a key focus in precision medicine. Laboratories worldwide are investigating its derivatives for kinase inhibition, a hot topic in oncology research. The compound’s methyl substitution at the 5'-position further enhances its metabolic stability, a feature highly sought after in prodrug development.

Environmental and green chemistry advocates also highlight this molecule’s potential. Its synthesis can be optimized using catalytic methods, reducing waste and energy consumption—a priority in sustainable science. As the industry shifts toward eco-friendly synthesis, compounds like 4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid set benchmarks for efficiency.

In summary, CAS 2171807-01-3 represents a convergence of innovation in drug design, synthetic chemistry, and sustainability. Its multifaceted applications and alignment with trending scientific inquiries ensure its relevance in cutting-edge research. Future studies may unlock its full potential, particularly in targeted therapies and material science.

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